Cas no 1135283-66-7 (1-[2-(chloromethyl)-1,3-benzoxazol-7-yl]ethan-1-one)

• Product Name: 1-[2-(chloromethyl)-1,3-benzoxazol-7-yl]ethan-1-one
• CAS No: 1135283-66-7
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD11841033
• CID: 4572474
• Update Time: 2025-06-08

1-[2-(chloromethyl)-1,3-benzoxazol-7-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(chloromethyl)-1,3-benzoxazol-7-yl]-1-ethanone
• Ethanone, 1-[2-(chloromethyl)-7-benzoxazolyl]-
• 1-[2-(chloromethyl)-1,3-benzoxazol-7-yl]ethan-1-one

• MDL： MFCD11841033
• Inchi： 1S/C10H8ClNO2/c1-6(13)7-3-2-4-8-10(7)14-9(5-11)12-8/h2-4H,5H2,1H3
• InChI Key： QUADRZLCQLTRBE-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C2OC(CCl)=NC2=CC=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 1-[2-(chloromethyl)-1,3-benzoxazol-7-yl]ethan-1-one

Professional Introduction to Compound with CAS No. 1135283-66-7 and Product Name: 1-[2-(chloromethyl)-1,3-benzoxazol-7-yl]ethan-1-one

The compound with the CAS number 1135283-66-7 and the product name 1-[2-(chloromethyl)-1,3-benzoxazol-7-yl]ethan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The benzoxazole core, a well-known pharmacophore, combined with the chloromethyl substituent, provides a versatile scaffold for further functionalization and exploration of biological activities.

In recent years, benzoxazole derivatives have been extensively studied for their diverse pharmacological properties. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the chloromethyl group in 1-[2-(chloromethyl)-1,3-benzoxazol-7-yl]ethan-1-one introduces additional reactivity, making it a valuable intermediate for synthesizing more complex molecules. This feature has been exploited in various synthetic strategies to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. The benzoxazole ring is known to interact with biological targets through hydrogen bonding and hydrophobic interactions, which can be fine-tuned by modifications at various positions on the ring. The chloromethyl group further enhances this potential by allowing for nucleophilic substitution reactions, enabling the introduction of diverse functional groups that can modulate biological activity.

Recent studies have highlighted the importance of benzoxazole derivatives in the development of anticancer agents. For instance, certain benzoxazole-based compounds have shown promise in inhibiting kinases and other enzymes that are overexpressed in cancer cells. The structural features of 1-[2-(chloromethyl)-1,3-benzoxazol-7-yl]ethan-1-one make it a promising candidate for further investigation in this area. Researchers have demonstrated that modifications at the 7-position of the benzoxazole ring can significantly alter the binding affinity and selectivity of these compounds towards their target proteins.

Moreover, the chloromethyl group in this compound can be readily converted into other functional groups such as alcohols or amines through nucleophilic substitution reactions. This flexibility allows chemists to explore a wide range of derivatives with tailored properties. Such modifications are crucial for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability. The ability to easily modify the structure of 1-[2-(chloromethyl)-1,3-benzoxazol-7-yl]ethan-1-one makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutics.

The synthesis of 1-[2-(chloromethyl)-1,3-benzoxazol-7-yl]ethan-1-one involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a substituted benzoxazole precursor followed by introduction of the chloromethyl group at the 2-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in these transformations. These methods are essential for producing complex molecules with high purity and minimal side reactions.

In conclusion, 1-[2-(chloromethyl)-1,3-benzoxazol-7-yl]ethan-1-one represents a significant contribution to the field of chemical biology and drug development. Its unique structural features and reactivity make it a versatile scaffold for designing novel therapeutic agents with potential applications in various disease areas. As research continues to uncover new biological activities and synthetic strategies for benzoxazole derivatives, compounds like this will play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments.